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Compound of Interest

Compound Name: Imazodan Hydrochloride

Cat. No.: B1671741 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and safety information for the handling and disposal

of Imazodan Hydrochloride in a laboratory setting. The following guidelines are based on

available safety data for structurally similar compounds and are intended to ensure the safety

of laboratory personnel and the environment.

Hazard Identification and Physicochemical
Properties
Imazodan Hydrochloride is classified as a hazardous substance. It is known to cause skin

and serious eye irritation.[1][2] The toxicological properties have not been thoroughly

investigated, and it should be handled with care.

Table 1: Physicochemical and Toxicological Data
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Property Value Reference

Appearance White to yellowish solid [3][4]

pH 10.5 (6.7% aqueous solution) [3]

Melting Point 86 - 91 °C / 186.8 - 196 °F [3][5]

Boiling Point
255 - 256 °C / 491 - 492.8 °F

@ 760 mmHg
[3][5]

Flash Point 145 °C / 293 °F [3]

Solubility
Soluble in methanol (50 mg/ml)

and miscible with water.
[4][6]

Hazards

Causes skin irritation (H315),

Causes serious eye irritation

(H319)

[1][2][7]

Engineering Controls and Personal Protective
Equipment (PPE)
To minimize exposure, Imazodan Hydrochloride should be handled in a well-ventilated area,

preferably within a chemical fume hood.[8] An eyewash station and safety shower must be

readily accessible.[8]

Table 2: Required Personal Protective Equipment (PPE)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://mmbio.byu.edu/0000017b-413c-d95f-a1ff-5dbf87410001/sds-sheets-imidazole-pdf
https://www.spectrumchemical.com/media/sds/I1164_MSDS.pdf
https://mmbio.byu.edu/0000017b-413c-d95f-a1ff-5dbf87410001/sds-sheets-imidazole-pdf
https://mmbio.byu.edu/0000017b-413c-d95f-a1ff-5dbf87410001/sds-sheets-imidazole-pdf
https://www.sigmaaldrich.com/HK/zh/sds/sial/i2399
https://mmbio.byu.edu/0000017b-413c-d95f-a1ff-5dbf87410001/sds-sheets-imidazole-pdf
https://www.sigmaaldrich.com/HK/zh/sds/sial/i2399
https://mmbio.byu.edu/0000017b-413c-d95f-a1ff-5dbf87410001/sds-sheets-imidazole-pdf
https://www.spectrumchemical.com/media/sds/I1164_MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ67055AE&productDescription=IMIDAZOLE+.2M+BUFR+SOLN.+100ML&vendorId=VN00024248&countryCode=US&language=en
https://resources.rndsystems.com/pdfs/msds/4589-ks.pdf
https://resources.rndsystems.com/pdfs/msds/3804-ks.pdf
http://angenechemical.com/sds/78667-04-6.pdf
https://www.benchchem.com/product/b1671741?utm_src=pdf-body
https://www.bostonbioproducts.com/pub/media/sds/BB-2114_2023.pdf
https://www.bostonbioproducts.com/pub/media/sds/BB-2114_2023.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles or

a face shield (minimum 8-

inch).[1][2]

To prevent eye contact which

can cause serious irritation.[1]

[2]

Skin Protection

Impervious gloves (e.g., nitrile)

and a lab coat or chemical-

resistant suit.[1]

To prevent skin contact which

can cause irritation.[1][2]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if dust is

generated and engineering

controls are insufficient.[6]

To prevent inhalation of dust

which may cause respiratory

tract irritation.[7][9]

Experimental Protocols
Safe Handling and Weighing Protocol

Preparation: Don appropriate PPE as outlined in Table 2. Ensure the chemical fume hood is

operational.

Weighing:

Perform all weighing operations within the fume hood.

Use a dedicated, clean weighing vessel.

Handle the solid material carefully to avoid generating dust.[8][9]

Solubilization:

If preparing a solution, add the solvent to the weighed Imazodan Hydrochloride slowly.

Ensure the container is appropriately sealed before agitation.

Post-Handling:
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Thoroughly wash hands and any exposed skin with soap and water after handling.

Clean the work area and any equipment used.

Spill Cleanup Protocol
Evacuation and Ventilation: Evacuate non-essential personnel from the spill area. Ensure the

area is well-ventilated.

Containment: Cover the spill with an inert absorbent material (e.g., sand, vermiculite).[8]

Prevent the spill from entering drains.[8]

Cleanup:

Wearing appropriate PPE, carefully sweep or scoop the absorbed material into a suitable,

labeled waste container.[8]

Use non-sparking tools for cleanup.[8]

Decontamination: Decontaminate the spill area with a 10% caustic solution, followed by a

water rinse.[8]

Disposal: Dispose of the contaminated materials as hazardous waste according to

institutional and local regulations.[8]

Disposal Protocol
Waste Segregation: Do not mix Imazodan Hydrochloride waste with other waste streams.

Containerization:

Place all Imazodan Hydrochloride waste (solid, solutions, and contaminated materials) in

a clearly labeled, sealed, and appropriate hazardous waste container.

Leave chemicals in their original containers if possible.

Disposal:

Dispose of the waste through an approved hazardous waste disposal program.
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Follow all federal, state, and local regulations for chemical waste disposal.[8][9]

First Aid Measures
Table 3: First Aid Procedures

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[1]

[7]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes.[1] Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1] Remove contact

lenses if present and easy to do. Seek

immediate medical attention from an

ophthalmologist.[5]

Ingestion

Do NOT induce vomiting.[1][4] Rinse mouth with

water.[1] If the person is conscious, give them

two glasses of water to drink. Seek immediate

medical attention.[4]

Visual Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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